Cas no 2764018-15-5 (3-Aminoazetidine-1-sulfonyl chloride)

• Product Name: 3-Aminoazetidine-1-sulfonyl chloride
• CAS No: 2764018-15-5
• MF: C₃H₇ClN₂O₂S
• MW: 170.617878198624
• CID: 6417976
• PubChem ID: 165983802
• Update Time: 2025-08-04

3-Aminoazetidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-aminoazetidine-1-sulfonyl chloride
• EN300-6746399
• 2764018-15-5
• 3-Aminoazetidine-1-sulfonyl chloride

• Inchi： 1S/C3H7ClN2O2S/c4-9(7,8)6-1-3(5)2-6/h3H,1-2,5H2
• InChI Key： AMTOKAMUHPNPCI-UHFFFAOYSA-N
• SMILES： ClS(N1CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 169.9916763g/mol
• Monoisotopic Mass: 169.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-Aminoazetidine-1-sulfonyl chloride

Research Brief on 3-Aminoazetidine-1-sulfonyl chloride (CAS: 2764018-15-5): Recent Advances and Applications

3-Aminoazetidine-1-sulfonyl chloride (CAS: 2764018-15-5) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and reactivity. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of novel therapeutics and probes. Recent studies have explored its applications in drug discovery, chemical biology, and materials science, highlighting its potential as a key intermediate in the synthesis of sulfonamide-based compounds.

One of the most notable applications of 3-Aminoazetidine-1-sulfonyl chloride is its role in the synthesis of sulfonamide-containing drugs. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. The presence of the azetidine ring in this compound introduces conformational constraints that can enhance the binding affinity and selectivity of the resulting sulfonamide derivatives. Recent research has demonstrated the utility of this compound in the design of inhibitors targeting enzymes such as carbonic anhydrases and proteases, which are implicated in various diseases.

In addition to its applications in drug discovery, 3-Aminoazetidine-1-sulfonyl chloride has been employed in chemical biology as a reactive handle for bioconjugation. The sulfonyl chloride group readily reacts with nucleophiles such as amines and thiols, enabling the modification of biomolecules like proteins and peptides. This property has been leveraged in the development of activity-based probes and affinity-based protein profiling tools, which are essential for studying enzyme function and identifying new drug targets. Recent advancements in this area have focused on improving the selectivity and stability of these probes, with 3-Aminoazetidine-1-sulfonyl chloride playing a pivotal role.

Recent synthetic methodologies have also explored the use of 3-Aminoazetidine-1-sulfonyl chloride in the preparation of heterocyclic compounds. The azetidine ring, a four-membered nitrogen-containing heterocycle, is a valuable scaffold in medicinal chemistry due to its ability to modulate the physicochemical properties of drug candidates. Researchers have developed efficient routes to functionalize this scaffold, enabling the incorporation of diverse substituents and the exploration of structure-activity relationships. These efforts have led to the discovery of new lead compounds with improved pharmacokinetic profiles.

Despite its promising applications, the handling and storage of 3-Aminoazetidine-1-sulfonyl chloride present challenges due to its reactivity and sensitivity to moisture. Recent studies have addressed these issues by developing stabilized formulations and optimized synthetic protocols. For instance, the use of anhydrous conditions and inert atmospheres has been shown to improve the yield and purity of reactions involving this compound. Additionally, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have facilitated the characterization and quality control of 3-Aminoazetidine-1-sulfonyl chloride and its derivatives.

In conclusion, 3-Aminoazetidine-1-sulfonyl chloride (CAS: 2764018-15-5) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications in drug discovery, bioconjugation, and heterocyclic synthesis. Recent research has expanded our understanding of its reactivity and utility, paving the way for the development of novel therapeutics and probes. Future studies are expected to further explore its potential in addressing unmet medical needs and advancing the field of chemical biology.